1-(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one
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Overview
Description
1-(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one is a useful research compound. Its molecular formula is C9H11NOS and its molecular weight is 181.25. The purity is usually 95%.
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Scientific Research Applications
QSAR Analysis in Antioxidant Design
The compound and its derivatives have been analyzed using QSAR (Quantitative Structure-Activity Relationship) analysis to design new potential antioxidants. The study revealed that molecular descriptors like polarisation, dipole moment, lipophilicity, and energy parameters significantly impact antioxidant activity. The QSAR models developed from this study predict antioxidant activity and serve as a theoretical basis for designing new antioxidants (Drapak et al., 2019).
Antiviral Applications
Derivatives of the compound have shown potential in antiviral applications, especially in inhibiting the main protease of Coronavirus, which is essential for the virus's propagation. This indicates the compound's potential role in designing drugs against COVID-19 and similar viral infections (Rashdan et al., 2021).
Potential in Cancer Treatment
Some derivatives of the compound have shown promising activities against breast cancer cells, indicating their potential role in cancer treatment. These compounds' bioactivities were evaluated, and several showed promising results, paving the way for further studies in cancer therapy (Mahmoud et al., 2021).
Heterocyclic Synthesis
The compound is used in synthesizing various heterocyclic compounds, indicating its versatility and potential in creating biologically active molecules. These synthetic applications open doors to discovering new drugs and biological agents (Pokhodylo et al., 2010).
Mechanism of Action
Target of Action
Thiazole derivatives, which include this compound, have been found to exhibit a broad range of biological activities . They have been associated with antimicrobial, antiretroviral, antifungal, anticancer, anti-inflammatory, and other activities .
Mode of Action
These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .
Biochemical Pathways
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
Thiazole compounds are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of 1-(2-Cyclopropyl-4-methyl-1,3-thiazol-5-yl)ethan-1-one.
Result of Action
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
Action Environment
The solubility properties of thiazole compounds suggest that they may be influenced by the ph and polarity of their environment .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
They may activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems
Cellular Effects
Thiazoles are known to have diverse biological activities, influencing cell function, cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Thiazoles can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
1-(2-cyclopropyl-4-methyl-1,3-thiazol-5-yl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NOS/c1-5-8(6(2)11)12-9(10-5)7-3-4-7/h7H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHKVYOBELZNIAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2CC2)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.